Cas no 81-24-3 (TAUROCHOLIC ACID)

• Product name: TAUROCHOLIC ACID
• CAS No: 81-24-3
• MF: C₂₆H₄₅NO₇S
• MW: 515.7
• MDL: MFCD00053458
• CID: 721468
• PubChem ID: 6675

TAUROCHOLIC ACID Chemical and Physical Properties

Names and Identifiers

• TAUROCHOLIC ACID
• 2-((3-alpha,7-alpha,12-alpha-trihydroxy-24-oxo-5-beta-cholan-24-yl)amino)ethan
• 3,7,12-Trihydroxy-5-cholan-24-oicacid24-taurineamide
• cholicacidtaurineconjugate
• cholyltaurine
• Cholytaurine
• ethanesulfonicacid,2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxo
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• Ethanesulfonic acid,2-[[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• TAUROCHOLICACID
• 3.alpha.,12.alpha.-Trihydroxy-5.beta.-cholanic acid 24-taurine
• 2-[(3alpha,7alpha,12alpha-trihydroxy-24-oxo-5beta-cholan-24-yl)amino]ethanesulfonic acid
• 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)amino)ethanesulfonic acid
• 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]ethane-1-sulfonic acid
• DTXSID00883259
• CHEBI:28865
• bmse000927
• NSC 25505
• 2-((3-alpha,7-alpha,12-alpha-Trihydroxy-24-oxo-5-be ta-cholan-24-yl)amino)ethanesulfonic acid
• GTPL4547
• T-1150
• 3.BETA.-HYDROXYDINOR-5-CHOLENIC ACID
• EINECS 201-336-2
• 81-24-3
• NSC-25505
• [3H]taurocholic acid
• 2-{[(3Alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino}ethanesulfonic acid
• 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholanic acid 24-taurine
• 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(2-sulfoethyl)amide
• NSC25505
• HMS2090N18
• WLN: L E5 B666TJ A1 DQ E1 FY1&2VM2SWQ KQ OQ
• Ethanesulfonic acid, 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)amino)-
• BIDD:PXR0195
• Taurocholate
• TAUROCHOLIC ACID [HSDB]
• HSDB 832
• GTPL4546
• CHEMBL224867
• AKOS030242840
• 2-[(4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11S,11aR)-4,7,11-trihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanamido]ethane-1-sulfonic acid
• N-choloyl-taurine
• MS-29575
• Choloyl-taurine
• 2-[(3.alpha.,12.alpha.-Trihydroxy-24-oxo-5.beta.-cholan-24-yl)amino]ethanesulfonic acid
• SCHEMBL3705
• Cholaic acid
• UNII-5E090O0G3Z
• N-(3Alpha,7Alpha,12Alpha-trihydroxy-5Beta-cholan-24-oyl)-taurine
• N-Choloyltaurine
• Spectrum5_002015
• LMST05040001
• EN300-19734139
• Cholic acid taurine conjugate
• SR-05000001533-1
• DB04348
• AB01275537-01
• SR-05000001533
• TAUROCHOLIC ACID [MI]
• [3H]-taurocholate
• BDBM50375594
• Taurine, N-choloyl-
• Sodium taurocholate hydrate
• NS00002884
• Ethanesulfonic acid, 2-[[(3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• Ethanesulfonic acid,5.beta.,7.alpha.,12.alpha.)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• Taurocholic acid sodium salt hydrate
• 2-(((3.ALPHA.,5.BETA.,7.ALPHA.,12.ALPHA.)-3,7,12-TRIHYDROXY-24-OXOCHOLAN-24-YL)AMINO)ETHANESULFONIC ACID
• 5E090O0G3Z
• 3a,7a,12a-Trihydroxy-5b-cholanic acid-24-taurine
• [3H]-taurocholic acid
• 2-(((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)amino)ethanesulphonic acid
• Acidum cholatauricum
• 2-{[(3beta,5beta,7alpha,12alpha,14beta,17alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino}ethanesulfonic acid
• CS-0013819
• HY-B1788
• Q2659931
• Taurine Cholate
• ethanesulfonic acid, 2-[[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• BRD-K81062487-001-05-8
• G12125
• WBWWGRHZICKQGZ-HZAMXZRMSA-N
• tauro-cholic acid

• MDL： MFCD00053458
• Inchi： InChI=1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-/m1/s1
• InChI Key： WBWWGRHZICKQGZ-HZAMXZRMSA-N
• SMILES： C[C@H](CCC(NCCS(=O)(O)=O)=O)[C@@]1(C)CC[C@@]2(C)[C@]3(C)[C@H](O)C[C@]4([H])C[C@H](O)CC[C@]4(C)[C@]3(C)C[C@H](O)[C@]12C

Computed Properties

• Exact Mass: 515.29200
• Monoisotopic Mass: 404.119463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.9

Experimental Properties

• Color/Form: Powder
• Density: 1.0902 (rough estimate)
• Melting Point: 125°C (rough estimate)
• Refractive Index: 1.5650 (estimate)
• PSA: 152.54000
• LogP: 3.83980
• Specific Rotation: D18 +38.8° (c = 2 in alcohol)
• pka: 1.4(at 25℃)

TAUROCHOLIC ACID Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Toxicity：LD50 in newborn rats: 380 mg/kg (Klaassen)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Trihydroxy bile acids, alcohols and derivatives

Additional information on TAUROCHOLIC ACID

Comprehensive Overview of TAUROCHOLIC ACID (CAS No. 81-24-3): Properties, Applications, and Research Insights

TAUROCHOLIC ACID (CAS No. 81-24-3), a bile acid derivative, is a critical biochemical compound with extensive applications in pharmaceuticals, digestive health research, and cell culture media. This tauro-conjugated bile acid is synthesized in the liver by conjugating cholic acid with taurine, playing a pivotal role in lipid emulsification and absorption. Its unique amphipathic properties make it indispensable in both physiological processes and industrial formulations.

In recent years, the demand for TAUROCHOLIC ACID has surged due to its relevance in gut microbiome studies and metabolic disorder therapeutics. Researchers are increasingly exploring its potential in modulating intestinal barrier function and addressing conditions like cholestasis and non-alcoholic fatty liver disease (NAFLD). These trends align with growing public interest in digestive wellness and personalized nutrition, making 81-24-3 a frequently searched compound in academic and healthcare circles.

The chemical structure of TAUROCHOLIC ACID features a steroidal backbone with a taurine moiety, enhancing its water solubility compared to unconjugated bile acids. This property is leveraged in drug delivery systems, where it acts as a natural permeation enhancer for poorly absorbable compounds. Pharmaceutical formulations utilizing 81-24-3 often target hepatic disorders or aim to improve the bioavailability of lipophilic drugs, reflecting its versatility in biopharmaceutical applications.

From an industrial perspective, TAUROCHOLIC ACID serves as a key component in in vitro diagnostic kits and enzymatic assays. Its ability to solubilize cholesterol makes it valuable for clinical laboratory testing, particularly in measuring bile acid levels—a biomarker for liver function. Manufacturers prioritize high-purity grades (≥98%) of 81-24-3 to ensure consistency in diagnostic accuracy, meeting stringent ISO 13485 standards for medical devices.

Emerging research highlights the role of TAUROCHOLIC ACID in neurodegenerative disease models, with studies suggesting its involvement in alpha-synuclein aggregation pathways relevant to Parkinson’s disease. This intersection with neurological health has sparked new inquiries into bile acid signaling beyond traditional gastroenterology applications. Such multidisciplinary relevance positions 81-24-3 as a compound of interest in translational medicine initiatives.

Quality control protocols for TAUROCHOLIC ACID emphasize HPLC-UV verification and mass spectrometry characterization to detect impurities. Regulatory compliance with USP/EP monographs ensures its safety for therapeutic use, while GMP-certified production facilities maintain batch-to-batch reproducibility. These measures address frequent user queries regarding compound purity verification and regulatory status across different markets.

Environmental considerations surrounding 81-24-3 include its biodegradability profile and ecotoxicological impact. As a naturally occurring metabolite, TAUROCHOLIC ACID exhibits lower environmental persistence compared to synthetic surfactants, aligning with the green chemistry movement. This aspect resonates with environmentally conscious consumers searching for sustainable biochemicals in pharmaceutical supply chains.

In summary, TAUROCHOLIC ACID (CAS No. 81-24-3) represents a multifunctional compound bridging basic research and clinical innovation. Its evolving applications—from gut-brain axis studies to advanced drug formulations—underscore its enduring scientific value. For researchers and industry professionals, understanding its structure-activity relationships and regulatory landscape remains essential for harnessing its full potential in biomedical advancements.